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Compound of Interest

Compound Name: Citric acid-d4

Cat. No.: B023150

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the mass spectrometric behavior of
citric acid-d4 (2,2,4,4-tetradeutero-citric acid), a crucial internal standard for quantitative
analysis in metabolomics and pharmacokinetic studies. This document outlines the
fragmentation patterns observed in both liquid chromatography-mass spectrometry (LC-MS)
and gas chromatography-mass spectrometry (GC-MS), presents detailed experimental
protocols, and offers a comparative analysis with its unlabeled counterpart, citric acid.

Introduction to Citric Acid-d4

Citric acid-d4 is a stable isotope-labeled form of citric acid, a key intermediate in the
tricarboxylic acid (TCA) cycle. Its increased molecular weight of 196.15 g/mol , due to the
replacement of four protons with deuterium atoms, allows for its clear differentiation from
endogenous citric acid in biological matrices. This property makes it an ideal internal standard
for correcting variations in sample preparation and instrument response, ensuring accurate
guantification of citric acid and other related metabolites.[1]

Mass Spectrum of Underivatized Citric Acid-d4 (LC-
MS/MS)

The analysis of underivatized citric acid-d4 is commonly performed using liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS), typically in negative
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ionization mode. The precursor ion corresponds to the deprotonated molecule, [M-H]~.

Table 1: Key lons in the ESI-MS/MS Spectrum of Citric Acid-d4

Proposed Neutral

lon Precursor lon (m/z)  Product lon (m/z)
Loss
[M-H]~ 195.0
Product lon 1 195.0 177.0 H20 (18 Da)
Product lon 2 195.0 113.0 H20 + CO:2 (62 Da)

Fragmentation Pathway of Underivatized Citric Acid-d4

The fragmentation of deprotonated citric acid-d4 in the gas phase is characterized by
sequential losses of water (Hz0) and carbon dioxide (CO3z). The initial loss of a water molecule
from the precursor ion at m/z 195.0 results in the product ion at m/z 177.0. A subsequent
decarboxylation leads to the formation of the ion at m/z 113.0.
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Fragmentation of Citric Acid-d4 [M-H]~

Citric Acid-d4 [M-H]~
m/z 195.0

- H20

- CO2
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LC-MS/MS Workflow for Citric Acid-d4

Biological Sample
(e.g., Plasma)

=
:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GC-MS Workflow for Citric Acid-d4

Extracted & Dried
Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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